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Compound of Interest

Compound Name: Maltol-d3

Cat. No.: B12379814 Get Quote

Technical Guide on the Safe Handling of Maltol-
d3
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and toxicological

profile of Maltol-d3 (CAS No: 132331-92-1). The information is compiled from Safety Data

Sheets (SDS) and chemical databases to ensure researchers and laboratory personnel can

manage this substance safely and effectively.

Chemical Identification
Maltol-d3 is the deuterium-labeled version of Maltol, a naturally occurring organic compound. It

is primarily used as a reference material in analytical and research laboratory settings.[1][2][3]
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Identifier Value Source

IUPAC Name
3-hydroxy-2-

(trideuteriomethyl)pyran-4-one
[4]

CAS Number 132331-92-1 [1][2][3]

Molecular Formula C₆H₃D₃O₃ [2]

Molecular Weight 129.13 g/mol [2][3][4]

Synonyms

3-Hydroxy-2-

(trideuteriomethyl)pyran-4-one,

2-Methyl-3-hydroxy-4-pyrone-

d3

[2][4]

Hazard Identification and Classification
Maltol-d3 is classified under the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals. The primary hazard associated with this compound is acute oral

toxicity.

GHS Classification Details

Hazard Class Acute toxicity, Oral (Category 4)

Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statement H302: Harmful if swallowed

Precautionary Statements P264, P270, P301+P312, P330, P501

Summary of Precautionary Statements:[1][5][6][7]

P264: Wash hands and any exposed skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.
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P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P330: Rinse mouth.

P501: Dispose of contents/container in accordance with local, regional, national, and

international regulations.

Toxicological and Physical Data
Quantitative toxicological data for Maltol-d3 is often based on the non-deuterated parent

compound, Maltol (CAS: 118-71-8), as the isotopic labeling does not significantly alter its

chemical toxicity.

Table 1: Toxicological Data Summary (for Maltol)

Parameter Value Species Method Source

| Acute Toxicity, Oral (ATE) | 1440 mg/kg | Rat | Not Specified |[5] |

Table 2: Physical and Chemical Properties

Property Value Notes Source

Appearance
White crystalline
powder/solid

[8][9]

Melting Point 160 - 164 °C [8][10]

Boiling Point 284.7 °C At 1013 hPa [8]

Solubility

Slightly soluble in

Chloroform and

Methanol

[11]

| Storage Temperature | Refrigerator; Store in a cool, dry, well-ventilated place | Keep container

tightly closed |[5][8][11] |
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Experimental Protocol Considerations
The GHS classification "Acute Toxicity, Oral (Category 4)" is determined by standardized

toxicological tests, typically following guidelines set by the Organisation for Economic Co-

operation and Development (OECD), such as OECD Test Guideline 420 (Acute Oral Toxicity -

Fixed Dose Procedure) or similar protocols.

Methodology Overview (General): A typical acute oral toxicity study involves the administration

of the substance to a group of laboratory animals (e.g., rats) at specific dose levels. The

animals are then observed for a set period (e.g., 14 days) for signs of toxicity and mortality. The

dose that causes mortality in 50% of the test group is determined as the LD₅₀ value. Category

4 classification indicates an LD₅₀ between 300 and 2000 mg/kg. Due to the proprietary and

regulated nature of these studies, detailed step-by-step protocols are not publicly available

within a Safety Data Sheet. Researchers must refer to the specific OECD guidelines for

complete experimental details.

Safe Handling and Emergency Response Workflow
Proper handling and emergency preparedness are critical when working with any chemical

substance. The following workflow outlines the logical steps for safe use and response in case

of an accidental release.

Caption: Workflow for routine handling and emergency spill response for Maltol-d3.

Detailed Safety and Handling Procedures
6.1. Exposure Controls and Personal Protection[8][12]

Engineering Controls: Work in a well-ventilated area. Use local exhaust ventilation or a fume

hood to minimize exposure, especially when handling the powder form where dust may be

generated. Eyewash stations and safety showers should be readily accessible.

Eye/Face Protection: Wear safety glasses with side-shields conforming to government

standards such as NIOSH (US) or EN 166 (EU).

Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber). Gloves must be

inspected before use and disposed of properly after. Wear a lab coat.
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Respiratory Protection: If dust is generated and ventilation is inadequate, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.

Hygiene Measures: Avoid eating, drinking, or smoking in the laboratory. Wash hands

thoroughly after handling the product and before breaks.

6.2. First-Aid Measures[8][10]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Immediately call a POISON

CENTER or doctor. Show the Safety Data Sheet to the medical professional.

In Case of Skin Contact: Immediately wash off with soap and plenty of water. If skin irritation

occurs, consult a physician.

In Case of Eye Contact: Flush eyes with plenty of water as a precaution. Remove contact

lenses if present and easy to do. Continue rinsing. If irritation persists, seek medical

attention.

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Consult a physician.

6.3. Accidental Release Measures[8][10]

Personal Precautions: Use personal protective equipment as outlined in Section 6.1. Ensure

adequate ventilation and avoid breathing dust.

Environmental Precautions: Prevent the product from entering drains or waterways.

Methods for Cleaning Up: Carefully sweep up the solid material without creating dust. Shovel

into a suitable, closed, and labeled container for disposal. Clean the affected area

thoroughly.

6.4. Fire-Fighting Measures[6][8][10]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.
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Specific Hazards: The substance is combustible. Fine dust dispersed in the air in sufficient

concentrations, and in the presence of an ignition source, is a potential dust explosion

hazard.[6] Hazardous combustion products may include carbon monoxide and carbon

dioxide.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

6.5. Disposal Considerations[1][8][10]

Dispose of the substance and its container through a licensed professional waste disposal

service. Do not allow it to enter the environment. Disposal must be in accordance with all

applicable federal, state, and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lgcstandards.com [lgcstandards.com]

2. Maltol-d3 | CAS 132331-92-1 | LGC Standards [lgcstandards.com]

3. Maltol-d3 | CAS 132331-92-1 | LGC Standards [lgcstandards.com]

4. Maltol-d3 | C6H6O3 | CID 131667865 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. directpcw.com [directpcw.com]

6. vigon.com [vigon.com]

7. lgcstandards.com [lgcstandards.com]

8. indenta.com [indenta.com]

9. Maltol | C6H6O3 | CID 8369 - PubChem [pubchem.ncbi.nlm.nih.gov]

10. sigmaaldrich.com [sigmaaldrich.com]

11. Maltol-d3 [chemicalbook.com]

12. fishersci.com [fishersci.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.vigon.com/product/maltol-usp/?doc=MSDS/511303_vigon_sds_us_english.pdf&namee=MaltolUSPSDS
https://www.lgcstandards.com/medias/sys_master/root/hb7/hdb/11104110379038/new-SDS_TRC-M160132-2.5MG_ST-WB-MSDS-3394339-1-1-1/new-SDS-TRC-M160132-2.5MG-ST-WB-MSDS-3394339-1-1-1.PDF
https://www.indenta.com/imagehandler/image-handler.ashx?imagepath=product/msds/118-71-8-2639.pdf
https://www.sigmaaldrich.com/SG/fr/sds/aldrich/w265624?userType=undefined
https://www.benchchem.com/product/b12379814?utm_src=pdf-custom-synthesis
https://www.lgcstandards.com/medias/sys_master/root/hb7/hdb/11104110379038/new-SDS_TRC-M160132-2.5MG_ST-WB-MSDS-3394339-1-1-1/new-SDS-TRC-M160132-2.5MG-ST-WB-MSDS-3394339-1-1-1.PDF
https://www.lgcstandards.com/DE/en/Maltol-d3/p/TRC-M160132
https://www.lgcstandards.com/KH/en/Maltol-d3/p/TRC-M160132?queryID=76c4fc1025f5ccabc998b7e1c5c4a0cb
https://pubchem.ncbi.nlm.nih.gov/compound/Maltol-d3
https://www.directpcw.com/fr/index.php?controller=attachment&id_attachment=18560
https://www.vigon.com/product/maltol-usp/?doc=MSDS/511303_vigon_sds_us_english.pdf&namee=MaltolUSPSDS
https://www.lgcstandards.com/medias/sys_master/root/h16/haa/11111723630622/new-SDS_TRC-M160132-25MG_ST-WB-MSDS-3394345-1-1-1/new-SDS-TRC-M160132-25MG-ST-WB-MSDS-3394345-1-1-1.PDF
https://www.indenta.com/imagehandler/image-handler.ashx?imagepath=product/msds/118-71-8-2639.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Maltol
https://www.sigmaaldrich.com/SG/fr/sds/aldrich/w265624?userType=undefined
https://www.chemicalbook.com/ProductChemicalPropertiesCB85249453_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC450801000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12379814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Maltol-d3 safety data sheet (SDS) and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12379814#maltol-d3-safety-data-sheet-sds-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b12379814#maltol-d3-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/product/b12379814#maltol-d3-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/product/b12379814#maltol-d3-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/product/b12379814#maltol-d3-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12379814?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12379814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

